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Compound of Interest

Compound Name: Tetrabromocatechol

Cat. No.: B147477 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent chemicals like Tetrabromocatechol. This

document provides immediate, essential safety protocols, operational plans, and disposal

guidelines to foster a secure research environment.

Chemical and Physical Properties
A summary of the key quantitative data for Tetrabromocatechol is presented below. This

information is critical for safe handling and emergency preparedness.
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Property Value Source

Molecular Formula C₆H₂Br₄O₂ PubChem

Molecular Weight 425.69 g/mol
Santa Cruz Biotechnology,

PubChem

CAS Number 488-47-1
Santa Cruz Biotechnology, TCI

Chemicals, PubChem

Appearance
White to slightly pale reddish-

yellow solid (crystal/powder)
TCI Chemicals

Melting Point 189-193 °C BDMAEE

Oral LD50 (Mouse) 136 mg/kg TCI Chemicals

Dermal Irritation (Rabbit) 500 mg/24H (Mild) TCI Chemicals

Eye Irritation (Rabbit) 50 µg/24H (Severe) TCI Chemicals

Personal Protective Equipment (PPE)
When handling Tetrabromocatechol, a comprehensive approach to personal protection is

mandatory to prevent exposure. The following PPE should be utilized:

Eye and Face Protection: Wear safety glasses with side shields or goggles.[1] If there is a

splash hazard, a face shield should also be worn.[2]

Skin Protection: Chemical-resistant gloves (e.g., impervious gloves) and protective clothing

are required to prevent skin contact.[1][2]

Respiratory Protection: If exposure limits are exceeded or irritation occurs, a NIOSH/MSHA-

approved respirator should be worn.[1] For high airborne contaminant concentrations, a

positive-pressure supplied-air respirator may be necessary.[1] In general, handling should be

performed in a well-ventilated area, ideally within a chemical fume hood.[2][3]

Step-by-Step Handling and Storage Procedures
Handling:
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Engineering Controls: Always handle Tetrabromocatechol in a well-ventilated area.[1][3]

The use of a chemical fume hood is strongly recommended to minimize inhalation exposure.

Ensure that safety showers and eyewash stations are readily accessible.[1][3]

Personal Hygiene: Wash hands and face thoroughly after handling the compound.[2][4] Do

not eat, drink, or smoke in areas where Tetrabromocatechol is handled or stored.[2]

Preventing Contamination: Avoid creating dust when handling the solid form.[1] Use

appropriate tools and techniques to minimize the generation of airborne particles.

Storage:

Container Integrity: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

[3]

Temperature: Store at room temperature.[1]

Incompatible Materials: Store away from strong oxidizing agents and strong bases.[3]

Emergency and Disposal Plans
Emergency Procedures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids.[3] Remove contact lenses if present and easy to do.[1] Seek immediate medical

attention.[1][2]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[3] If skin irritation occurs, get medical advice.[1]

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.[1] If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[1]

Call a poison center or doctor if you feel unwell.[1]

Ingestion: Do NOT induce vomiting.[3] Never give anything by mouth to an unconscious

person.[1][3] Rinse mouth with water and drink plenty of water.[3] Seek immediate medical

attention.[2]
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Spill Response:

In the event of a spill, follow these steps:

Evacuate: Immediately notify others in the area and evacuate non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so.[1]

Clean-up: For a powder spill, cover with a plastic sheet or tarp to minimize spreading.[1] Use

personal protective equipment and sweep up the material, placing it in an appropriate

container for disposal.[1][3] Avoid creating dust.[1] Clean the contaminated surface

thoroughly.[1]

Disposal:

Disposal of Tetrabromocatechol and any contaminated materials must be handled as

hazardous waste. All waste must be disposed of in accordance with local, state, and federal

regulations.[1][5] Do not allow the chemical to enter drains or waterways, as it may be harmful

to aquatic life.[2][5] Contact a licensed professional waste disposal service to dispose of this

material.

Tetrabromocatechol Handling Workflow

Start: 
Prepare to Handle

Tetrabromocatechol

Don Appropriate PPE:
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

Verify Engineering Controls:
- Fume Hood Operational

- Eyewash/Shower Accessible

Handle Tetrabromocatechol
in Fume Hood

Spill Occurs?

No SpillNo

Yes
Yes

Store Tetrabromocatechol
in a Cool, Dry, Well-Ventilated Area

Execute Spill Response Protocol:
1. Evacuate Area

2. Notify Supervisor
3. Don Additional PPE if necessary

4. Contain and Clean Up Spill

Dispose of Waste
as Hazardous Material End of Process
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Tetrabromocatechol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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